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Methyl 2-(4-bromophenoxy)-6-

chloroisonicotinate

Cat. No.: B8240828

Get Quote

Executive Summary
Bromophenoxy-substituted pyridine carboxylates represent a privileged structural motif in

medicinal and agricultural chemistry.[1] The scaffold fuses a pyridine carboxylate core

(historically significant in herbicides like picloram and clopyralid) with a brominated phenoxy

ether tail.

This specific substitution pattern offers two distinct mechanistic advantages:

Metabolic Stability: The bromine atom on the phenoxy ring blocks metabolic oxidation

(hydroxylation) at the para- or meta-positions, significantly extending the half-life of the

molecule in biological systems.[1]

Lipophilic Targeting: The bromophenoxy moiety enhances the partition coefficient (LogP),

facilitating membrane permeability in plant cuticles (herbicidal efficacy) or blood-brain barrier

penetration (CNS active agents).
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The synthesis of these compounds relies on the formation of a diaryl ether linkage between an

electron-deficient pyridine ring and an electron-rich bromophenol.[1]

Core Synthetic Strategy: Nucleophilic Aromatic
Substitution (SNAr)
The most robust route utilizes the SNAr mechanism. A 2-chloropyridine-3-carboxylic acid (or

ester) serves as the electrophile.[1] The reaction is driven by the electron-withdrawing

carboxylate group at the C3 position, which activates the C2-chlorine towards displacement.[1]

Critical Reaction Parameters:

Electrophile: 2-chloronicotinic acid (or ethyl 2-chloronicotinate).[1]

Nucleophile: 2-, 3-, or 4-bromophenol.[1]

Base: Potassium carbonate (

) or Cesium carbonate (

) to generate the phenoxide.

Solvent: Polar aprotic solvents (DMF, DMSO, or NMP) are required to stabilize the

Meisenheimer complex intermediate.

Alternative Strategy: Ullmann-Type Coupling
For less activated pyridines (e.g., if the carboxylate is reduced or moved), Copper(I)-catalyzed

Ullmann coupling is employed.

Catalyst: CuI or

.[1]

Ligand: L-proline or dimethylglycine to solubilize the copper species.[1]
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The following diagram illustrates the primary SNAr pathway and the alternative Ullmann

coupling route.
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Figure 1: Synthetic workflow comparing SNAr (primary) and Ullmann (secondary) pathways.[1]

Pharmacology & Biological Activity[1][2][3][4][5][6]
[7]
Agrochemical Utility: Auxin Mimicry
In agriculture, pyridine carboxylates are potent synthetic auxins. They act by mimicking the

natural plant hormone indole-3-acetic acid (IAA).[1]

Mechanism: The carboxylate group binds to the TIR1/AFB ubiquitin ligase complex. The

bromophenoxy tail occupies the hydrophobic pocket of the receptor, acting as a "molecular

glue" that promotes the degradation of Aux/IAA transcriptional repressors.

Result: Uncontrolled gene expression leading to epinasty (twisting), tissue proliferation, and

plant death.

Selectivity: The bromine substituent often imparts selectivity for broadleaf weeds (dicots)

over grasses (monocots).

Pharmaceutical Utility: Anti-Inflammatory &
Antimicrobial
Recent literature identifies these derivatives as non-steroidal anti-inflammatory drug (NSAID)

candidates.[1]
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COX Inhibition: The structural similarity to mefenamic acid allows these compounds to inhibit

Cyclooxygenase (COX) enzymes. The 2-bromophenoxy group mimics the lipophilic

interactions of the xylyl group in traditional fenamates.[1]

Kinase Inhibition: Derivatives have shown activity against inflammatory kinases (TBK1/IKKε),

where the pyridine nitrogen acts as a hinge binder in the ATP-binding pocket.

Structure-Activity Relationship (SAR) Logic[1]
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Figure 2: Structure-Activity Relationship (SAR) mapping functional groups to biological

outcomes.[1]
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Protocol: Synthesis of 2-(4-Bromophenoxy)nicotinic
Acid
This protocol is adapted for high-purity synthesis suitable for biological screening.[1]

Reagents:

2-Chloronicotinic acid (1.0 eq)[1]

4-Bromophenol (1.2 eq)[1]

Potassium Carbonate (

, anhydrous, 2.5 eq)

Copper powder (0.1 eq - optional, catalytic)

DMF (Dimethylformamide, dry)

Step-by-Step Methodology:

Activation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-bromophenol

(1.2 eq) in dry DMF under an inert atmosphere (

).

Deprotonation: Add

(2.5 eq) in portions. Stir at room temperature for 30 minutes to generate the phenoxide
anion.

Addition: Add 2-chloronicotinic acid (1.0 eq) and copper powder (0.1 eq).

Reaction: Heat the mixture to 110°C for 12–16 hours. Monitor progress via TLC (Mobile

phase: Hexane/Ethyl Acetate 1:1).[1]

Work-up:

Cool the mixture to room temperature.
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Pour into ice-cold water (10x reaction volume).

Acidify to pH 3–4 using 1N HCl.[1] A precipitate should form.[1][2][3]

Purification: Filter the solid. Recrystallize from Ethanol/Water (9:1) to yield the pure product

as off-white crystals.[1]

Data Summary Table
Typical physicochemical properties for this class of compounds.

Property Value / Range Significance

Molecular Weight ~294.1 g/mol Small molecule, drug-like

LogP (Predicted) 2.9 – 3.5 High membrane permeability

pKa (Acid) ~3.5 – 4.0
Ionized at physiological pH (7.

[1]4)

Yield (SNAr) 65% – 85% Efficient synthetic route

Melting Point 140°C – 160°C Indicates crystalline stability
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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